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Compound of Interest

Compound Name: 12-Bromododecanoic Acid

Cat. No.: B1204433

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and stability
of 12-Bromododecanoic Acid in common laboratory solvents. Understanding these properties
is critical for the effective design of experimental protocols, formulation development, and
ensuring the integrity of research outcomes.

Core Physicochemical Properties

12-Bromododecanoic acid, a halogenated derivative of lauric acid, presents as a white to off-
white crystalline solid. Its long aliphatic chain confers significant lipophilicity, while the terminal
carboxylic acid group provides a site for polar interactions.

Property Value Source(s)
Molecular Formula C12H23BrO:2 [1112]
Molecular Weight 279.21 g/mol [11[2][3]
Melting Point 52-55 °C [41[5][6]
pKa (Predicted) 478 £0.10 [51[7]
Storage Sealed in a dry place at room 8]

temperature.
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Solubility Profile

The solubility of 12-Bromododecanoic Acid is dictated by the interplay between its nonpolar
12-carbon chain and its polar carboxylic acid head. As a long-chain fatty acid, it is generally
more soluble in organic solvents and has limited solubility in agueous solutions. The following
table summarizes the available quantitative and qualitative solubility data.
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Chemical . .
Solvent Solubility Data  Observations Source(s)
Class
Clear to slightly
Chloroform hazy, colorless to
Halogenated 50 mg/mL ] [41051161[7]
(CHCI5) faintly yellow
solution.
Methanol ] .
Protic, Polar 50 mg/mL Clear solution.
(CHsOH)
Dimethylformami )
Aprotic, Polar 30 mg/mL - [3]
de (DMF)
Dimethyl
sulfoxide Aprotic, Polar 30 mg/mL - [3]
(DMSO)
To enhance
solubility,
Ethanol ) warming to 37°C
Protic, Polar 30 mg/mL o [3]
(C2Hs0OH) and sonication
may be
beneficial.
) Predicted: Very poorly
Water (H20) Protic, Polar 9]
0.00138 mg/mL soluble.

Data not

Expected to be
soluble based on

Acetone (CsHeO)  Aprotic, Polar ) the general
available .
solubility of long-
chain fatty acids.
o Expected to have
Acetonitrile ) Data not
Aprotic, Polar , some degree of
(CHsCN) available

solubility.

Stability Considerations
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Specific experimental stability data for 12-Bromododecanoic Acid in common laboratory
solvents is not extensively documented in publicly available literature. However, based on the
chemical structure and general knowledge of similar compounds, the following stability aspects
should be considered:

o Hydrolytic Stability: As a carboxylic acid, it is generally stable against hydrolysis in neutral
and acidic conditions. In basic solutions, it will exist as the carboxylate salt. The carbon-
bromine bond at the terminal position is a potential site for nucleophilic substitution,
especially under basic conditions or in the presence of strong nucleophiles, which could lead
to degradation over time.

o Thermal Stability: The compound is a solid at room temperature with a melting point of 52-55
°C.[4][5][€] It is expected to be thermally stable at typical laboratory storage and handling
temperatures. At elevated temperatures, particularly above its melting point, decarboxylation
could potentially occur, although this generally requires more extreme conditions for long-
chain fatty acids.

» Photostability: While there is no specific data, compounds with alkyl halide moieties can be
susceptible to degradation upon prolonged exposure to UV light. Therefore, it is
recommended to store solutions of 12-Bromododecanoic Acid, particularly for long-term
use, protected from light.

» Solution Stability: For solutions stored for extended periods, it is advisable to use aprotic
solvents where possible to minimize the risk of nucleophilic substitution at the bromine-
bearing carbon. If protic solvents are necessary, storage at low temperatures (-20°C or
-80°C) is recommended to slow potential degradation reactions.[3] It is best practice to
prepare fresh solutions for critical applications or to perform periodic purity checks using
techniques like HPLC or GC if solutions are to be stored for an extended time.

Experimental Protocols
l. Protocol for Determining Solubility

This protocol outlines a general method for determining the solubility of 12-Bromododecanoic
Acid in a given solvent.
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Figure 1. Workflow for Solubility Determination.
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Il. Protocol for Assessing Solution Stability

This protocol provides a framework for evaluating the stability of 12-Bromododecanoic Acid
in a specific solvent over time.
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Figure 2. Workflow for Solution Stability Assessment.

Concluding Remarks

12-Bromododecanoic Acid exhibits solubility characteristics typical of a long-chain fatty acid,
with good solubility in many organic solvents and poor solubility in water. While specific stability
data is limited, an understanding of its chemical structure allows for informed decisions
regarding its handling and storage to minimize degradation. For critical applications, especially
those involving prolonged storage in solution, it is imperative to conduct experimental
verification of its stability under the specific conditions of use. The protocols provided in this
guide offer a robust starting point for such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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